molecular formula C19H15IO4 B13744127 3-(alpha-Acetonyl-o-iodobenzyl)-4-hydroxycoumarin CAS No. 13094-08-1

3-(alpha-Acetonyl-o-iodobenzyl)-4-hydroxycoumarin

Cat. No.: B13744127
CAS No.: 13094-08-1
M. Wt: 434.2 g/mol
InChI Key: OIQHXWOTWBRAIK-UHFFFAOYSA-N
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Description

3-(alpha-Acetonyl-o-iodobenzyl)-4-hydroxycoumarin is a synthetic organic compound that belongs to the class of coumarins. Coumarins are known for their diverse biological activities and are widely used in medicinal chemistry. This particular compound is characterized by the presence of an acetonyl group, an iodine atom, and a hydroxy group attached to a benzyl-coumarin framework.

Properties

CAS No.

13094-08-1

Molecular Formula

C19H15IO4

Molecular Weight

434.2 g/mol

IUPAC Name

4-hydroxy-3-[1-(2-iodophenyl)-3-oxobutyl]chromen-2-one

InChI

InChI=1S/C19H15IO4/c1-11(21)10-14(12-6-2-4-8-15(12)20)17-18(22)13-7-3-5-9-16(13)24-19(17)23/h2-9,14,22H,10H2,1H3

InChI Key

OIQHXWOTWBRAIK-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC(C1=CC=CC=C1I)C2=C(C3=CC=CC=C3OC2=O)O

Origin of Product

United States

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